Cas no 103515-98-6 (4,7-dibromo-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,7-dibromo-2,3-dihydro-1H-inden-1-one
• CAS No: 103515-98-6
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• CID: 2863533
• PubChem ID: 13484644
• Update Time: 2025-05-21

4,7-dibromo-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-1-indanone
• 4,7-dibromoindan-1-one;
• 4,7-Dibromo-2,3-dihydro-1H-inden-1-one
• 4,7-dibromo-2,3-dihydroinden-1-one
• BS-51426
• 103515-98-6
• EN300-160132
• 4,7-Dibromoindan-1-one
• C14050
• Z1551934918
• SCHEMBL20434223
• CS-0163406
• 4,7-Dibromoindane-1-one
• SY346565
• MFCD22425714
• 4,7-dibromo-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C9H6Br2O/c10-6-2-3-7(11)9-5(6)1-4-8(9)12/h2-3H,1,4H2
• InChI Key： ICHPPVPABKMELS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(CCC=21)=O)Br

Computed Properties

• Exact Mass: 287.87900
• Monoisotopic Mass: 287.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.34050

Additional information on 4,7-dibromo-2,3-dihydro-1H-inden-1-one

4,7-Dibromo-2,3-Dihydro-1H-Inden-1-One: A Comprehensive Overview

4,7-Dibromo-2,3-dihydro-1H-inden-1-one, also known by its CAS registry number CAS No. 103515-98-6, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of dibrominated indanones, which have garnered attention due to their versatile properties and potential uses in drug development, polymer synthesis, and electronic materials.

The molecular structure of 4,7-dibromo-2,3-dihydro-1H-inden-1-one consists of a bicyclic framework with two bromine atoms attached at the 4 and 7 positions of the indenone system. This arrangement imparts the compound with unique electronic and steric properties that make it highly valuable in chemical synthesis and material engineering. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials such as organic semiconductors and bioactive molecules.

One of the most notable applications of CAS No. 103515-98-6 is its use in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for constructing conjugated polymer networks with tailored optical and electronic properties. These polymers have potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their ability to absorb and emit light efficiently is highly desirable.

In addition to its role in materials science, 4,7-dibromo-2,3-dihydro-1H-inden-1-one has shown promise in medicinal chemistry. Recent studies have explored its potential as a lead compound for developing new drugs targeting specific biological pathways. The bromine substituents at positions 4 and 7 provide sites for further functionalization, enabling chemists to design molecules with enhanced bioactivity and selectivity.

The synthesis of CAS No. 103515-98-6 typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of an indanone derivative followed by subsequent purification steps to isolate the desired product. The stability and reactivity of this compound make it a valuable intermediate in various chemical transformations.

From an environmental perspective, understanding the fate and transport of 4,7-dibromo-2,3-dihydro-1H-inden-1-one in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate persistence in aquatic environments but can undergo biodegradation under certain conditions. Its environmental behavior is an active area of research to ensure sustainable practices in its production and application.

In conclusion, CAS No. 103515-98-6, or 4,7-dibromo-2,3-dihydro-1H-inden-one, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring responsible use in both industrial and academic settings.